8-(3-Methoxy-5-(trifluoromethyl)phenyl)-1,4-dioxa-8-azaspiro[4.5]decane

• Molecular Formula: C15H18F3NO3
• Molecular Weight: 317.30 g/mol
• IUPAC Name: 8-[3-methoxy-5-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane
• InChI: InChI=1S/C15H18F3NO3/c1-20-13-9-11(15(16,17)18)8-12(10-13)19-4-2-14(3-5-19)21-6-7-22-14/h8-10H,2-7H2,1H3
• InChI Key: DZIZMYCPLRLIDR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)N2CCC3(CC2)OCCO3)C(F)(F)F

Description

This compound (CAS: 1960391-90-5) is a spirocyclic amine derivative featuring a 1,4-dioxa-8-azaspiro[4.5]decane core substituted with a 3-methoxy-5-(trifluoromethyl)phenyl group. The trifluoromethyl (-CF₃) and methoxy (-OMe) groups at the 3- and 5-positions of the phenyl ring confer distinct electronic and steric properties, making it a candidate for medicinal chemistry applications, particularly in enzyme inhibition or receptor modulation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-(3-Methoxy-5-(trifluoromethyl)phenyl)-1,4-dioxa-8-azaspiro[4.5]decane involves multiple steps, starting from readily available precursors. One common method involves the reaction of 3-methoxy-5-(trifluoromethyl)benzaldehyde with a suitable amine to form an imine intermediate. This intermediate is then subjected to cyclization under acidic conditions to form the spirocyclic structure. The reaction conditions typically involve the use of solvents like dichloromethane and catalysts such as trifluoroacetic acid .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and reduce costs. This could include the use of continuous flow reactors and advanced purification techniques to ensure high purity of the final product .

Chemical Reactions Analysis

Types of Reactions

8-(3-Methoxy-5-(trifluoromethyl)phenyl)-1,4-dioxa-8-azaspiro[4.5]decane undergoes various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The spirocyclic structure can be reduced under hydrogenation conditions to form a more saturated compound.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like palladium on carbon, and nucleophiles like sodium methoxide. The reaction conditions vary depending on the desired transformation, but typically involve controlled temperatures and inert atmospheres .

Major Products Formed

The major products formed from these reactions include various functionalized derivatives of the original compound, which can be further utilized in different applications .

Scientific Research Applications

Chemical Reactivity

The chemical reactivity of 8-(3-Methoxy-5-(trifluoromethyl)phenyl)-1,4-dioxa-8-azaspiro[4.5]decane is influenced by its functional groups. Synthesis typically involves several steps, potentially employing advanced techniques such as microwave-assisted synthesis or flow chemistry to improve yield and reduce reaction times.

8-(3-Methoxy-5-(trifluoromethyl)phenyl)-1,4-dioxa-8-azaspiro[4.5]decane exhibits biological activity attributed to its structural features. The spirocyclic nature may enhance binding affinity to biological targets, while the trifluoromethyl and methoxy substituents can modulate pharmacokinetic properties such as solubility and permeability. Preliminary studies suggest potential applications in therapeutic areas. Interaction studies focus on its binding affinity to various biological targets to understand its mechanism of action and potential therapeutic effects. Techniques such as Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC) are employed. These studies help elucidate the compound's pharmacological profile and guide further development.

Structural Similarity and Uniqueness

Compound Name	Structural Features	Unique Aspects
8-(4-Chloro-3-fluoro-5-methoxyphenyl)-1,4-dioxa-8-azaspiro[4.5]decane	Contains chloro and fluoro groups	Potentially different biological activity due to halogen substitution
8-Methyl-1,4-dioxa-8-azaspiro[4.5]decane	Methyl group instead of trifluoromethyl	Simpler electronic properties
2-Oxo-1,4-dioxa-8-azaspiro[4.5]decane	Oxo group at position 2	May exhibit different reactivity patterns

Mechanism of Action

The mechanism of action of 8-(3-Methoxy-5-(trifluoromethyl)phenyl)-1,4-dioxa-8-azaspiro[4.5]decane involves its interaction with specific molecular targets. The trifluoromethyl group enhances its binding affinity to certain enzymes, leading to inhibition of their activity. This compound can also interact with cellular membranes, affecting their permeability and function .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications and Physicochemical Properties

The table below highlights key structural and physicochemical differences between the target compound and analogous derivatives:

Compound Name (CAS/Reference)	Substituents on Phenyl Ring	Molecular Formula	Molecular Weight	Synthesis Method	Yield (%)	Key Properties/Applications
Target Compound (1960391-90-5)	3-MeO, 5-CF₃	C₁₅H₁₇F₃NO₃	332.3	Likely Buchwald-Hartwig	N/A	Commercial availability; enzyme inhibition (inferred)
8-(3-Fluoro-5-MeO-phenyl) (1960391-70-1)	3-F, 5-MeO	C₁₄H₁₈FNO₃	279.3	Not specified	N/A	GHS hazards: H315, H319, H335
8-(2-Nitro-4-CF₃-phenyl) (942474-81-9)	2-NO₂, 4-CF₃	C₁₄H₁₅F₃N₂O₄	332.28	Undisclosed	N/A	High lipophilicity; storage at 2–8°C
8-(Pyridin-4-yl) (166954-75-2)	Pyridin-4-yl	C₁₂H₁₆N₂O₂	220.27	Undisclosed	N/A	Potential heterocyclic interactions
8-(4-Me-phenyl) (N/A)	4-Me	C₁₄H₁₉NO₂	233.3	Nickel-catalyzed reduction	68%	White solid; characterized via NMR

Key Observations:

• Electronic Effects : The target compound’s -CF₃ group is strongly electron-withdrawing, enhancing metabolic stability compared to electron-donating groups like -Me in or -F in .
• Lipophilicity : The trifluoromethyl group increases hydrophobicity (logP ~3.5 estimated) relative to pyridinyl or nitro-substituted derivatives .
• Synthesis : The target compound’s synthesis likely parallels methods in , using palladium-catalyzed cross-coupling (e.g., Buchwald-Hartwig amination).

Biological Activity

Overview

8-(3-Methoxy-5-(trifluoromethyl)phenyl)-1,4-dioxa-8-azaspiro[4.5]decane is a complex organic compound notable for its unique spirocyclic structure and the presence of functional groups such as methoxy and trifluoromethyl. This compound has garnered interest in medicinal chemistry due to its potential biological activities, which are influenced by its structural characteristics.

Chemical Structure

The chemical structure of 8-(3-Methoxy-5-(trifluoromethyl)phenyl)-1,4-dioxa-8-azaspiro[4.5]decane is represented as follows:

$$\text{C}_{15}\text{H}_{18}\text{F}_3\text{N}\text{O}_3$$

This structure includes a bicyclic system where two rings are interconnected through a nitrogen atom, forming the spiro[4.5]decane core. The trifluoromethyl and methoxy substituents enhance its chemical diversity, impacting reactivity and potential applications.

The biological activity of this compound is primarily attributed to its structural features:

• Binding Affinity : The spirocyclic nature may enhance binding affinity to various biological targets, including receptors involved in neurotransmission and cell signaling pathways.
• Pharmacokinetic Properties : The presence of trifluoromethyl and methoxy groups can modulate properties such as solubility and permeability, potentially leading to improved bioavailability.

Preliminary Studies

Preliminary studies indicate that compounds with similar structures exhibit significant biological activities. For instance:

• Receptor Binding : Research has shown that derivatives of the dioxa-azaspiro framework can act as ligands for sigma receptors, which are implicated in various neurological functions and disorders .
• Anticancer Potential : Some studies suggest that spirocyclic compounds may exhibit anticancer properties by inducing apoptosis in tumor cells through specific receptor interactions .

Comparative Analysis with Similar Compounds

To better understand the unique biological activity of 8-(3-Methoxy-5-(trifluoromethyl)phenyl)-1,4-dioxa-8-azaspiro[4.5]decane, a comparison with structurally similar compounds is essential:

Compound Name	Structural Features	Unique Aspects
8-(4-Chloro-3-fluoro-5-methoxyphenyl)-1,4-dioxa-8-azaspiro[4.5]decane	Contains chloro and fluoro groups	Different biological activity due to halogen substitution
8-Methyl-1,4-dioxa-8-azaspiro[4.5]decane	Methyl group instead of trifluoromethyl	Simpler electronic properties
2-Oxo-1,4-dioxa-8-azaspiro[4.5]decane	Oxo group at position 2	May exhibit different reactivity patterns

This table highlights how variations in substituents can lead to distinct biological activities.

Case Studies

• Sigma Receptor Ligands : A study reported the synthesis and evaluation of piperidine compounds related to the dioxa-spiro framework, demonstrating high affinity for sigma receptors (K(i) = 5.4 ± 0.4 nM) . This indicates potential therapeutic applications in treating psychiatric disorders.
• Antitumor Activity : Research on similar spirocyclic compounds has shown their ability to induce apoptosis in cancer cells via specific receptor interactions, suggesting that 8-(3-Methoxy-5-(trifluoromethyl)phenyl)-1,4-dioxa-8-azaspiro[4.5]decane may also possess anticancer properties .

Q & A

Q. Critical Parameters :

• Control reaction time to avoid over-functionalization.
• Monitor pH in aqueous workup to prevent hydrolysis of the dioxolane ring .

Basic: Which analytical techniques are essential for characterizing this compound and its intermediates?

Methodological Answer:
A combination of spectroscopic and chromatographic methods is required:

Technique	Parameters	Purpose
¹H/¹³C NMR	400–600 MHz in CDCl₃ or DMSO-d₆	Confirm spirocyclic structure and substituent positions .
HPLC-MS	C18 column, acetonitrile/water gradient	Assess purity (>95%) and molecular ion peaks .
FT-IR	400–4000 cm⁻¹	Identify functional groups (e.g., C-F stretch at 1100–1200 cm⁻¹) .
X-ray Crystallography	Single-crystal analysis	Resolve stereochemistry of the spirocyclic core .

Advanced: How do structural modifications (e.g., substituent changes) influence biological activity?

Methodological Answer:
Structure-activity relationship (SAR) studies require systematic variation of substituents and evaluation of biological endpoints:

Substituent Variation :

• Replace trifluoromethyl (-CF₃) with -Cl or -Br to alter lipophilicity (logP).
• Modify the methoxy group (-OCH₃) to -OH or -NH₂ to assess hydrogen-bonding effects .

Biological Assays :

• Test in vitro against target enzymes (e.g., kinases) using fluorescence-based assays.
• Compare IC₅₀ values of derivatives (see example table):

Derivative	Substituent	IC₅₀ (nM)
Parent Compound	-CF₃, -OCH₃	120
Derivative A	-Cl, -OCH₃	450
Derivative B	-CF₃, -NH₂	85

Data Interpretation : Use molecular docking (e.g., AutoDock Vina) to correlate substituent effects with binding affinity .

Advanced: How can researchers resolve contradictions in reported biological data for this compound?

Methodological Answer:
Contradictions often arise from assay variability or impurities. Address them via:

Reproducibility Checks :

• Replicate assays in multiple cell lines (e.g., HEK293 vs. HeLa) under standardized conditions (e.g., 48h exposure, 10% FBS) .

Impurity Profiling :

• Use LC-MS to identify byproducts (e.g., oxidized spirocyclic intermediates) that may interfere with activity .

Meta-Analysis :

• Compare data across studies using statistical tools (e.g., ANOVA with post-hoc tests) to isolate variables like solvent (DMSO vs. ethanol) .

Advanced: What computational strategies enhance the study of this compound’s mechanism of action?

Methodological Answer:
Integrate computational and experimental workflows:

Density Functional Theory (DFT) :

• Calculate electrostatic potential maps to predict reactive sites (e.g., nucleophilic attack on the spirocyclic nitrogen) .

Molecular Dynamics (MD) :

• Simulate ligand-protein interactions (e.g., 100 ns trajectories) to identify stable binding conformations .

QSAR Modeling :

• Train models using descriptors like polar surface area (PSA) and Hammett constants to predict bioavailability .

Advanced: How does the spirocyclic architecture affect physicochemical properties?

Methodological Answer:
The spirocyclic core imposes conformational rigidity, which:

Enhances Metabolic Stability : Reduces cytochrome P450 oxidation compared to linear analogs (e.g., 2-fold longer half-life in liver microsomes) .

Modulates Solubility :

• The 1,4-dioxa ring increases water solubility (logS = -3.2) vs. non-oxygenated spirocycles (logS = -4.8) .

Impact on Melting Point :

• Higher melting points (180–200°C) due to crystal packing efficiency of the rigid core .